molecular formula C7H5ClN2OS B8796014 (4-Chlorothieno[3,2-d]pyrimidin-7-yl)methanol

(4-Chlorothieno[3,2-d]pyrimidin-7-yl)methanol

Cat. No.: B8796014
M. Wt: 200.65 g/mol
InChI Key: OPXCKWHOLOWBBT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(4-Chlorothieno[3,2-d]pyrimidin-7-yl)methanol is a useful research compound. Its molecular formula is C7H5ClN2OS and its molecular weight is 200.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H5ClN2OS

Molecular Weight

200.65 g/mol

IUPAC Name

(4-chlorothieno[3,2-d]pyrimidin-7-yl)methanol

InChI

InChI=1S/C7H5ClN2OS/c8-7-6-5(9-3-10-7)4(1-11)2-12-6/h2-3,11H,1H2

InChI Key

OPXCKWHOLOWBBT-UHFFFAOYSA-N

Canonical SMILES

C1=C(C2=C(S1)C(=NC=N2)Cl)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

(4-Chlorothieno[3,2-d]pyrimidine-7-yl)methyl acetate (3.12 g, 12.06 mmol) was dissolved in THF (240 mL) and then 1N NaOH solution (100 mL) was added thereto at room temperature. The reaction mixture was stirred for 30 minutes, diluted with ethyl acetate, and the aqueous layer was extracted with ethyl acetate. The organic layer was dried with MgSO4, filtered and concentrated to obtain the title compound as a white solid without further purification.
Quantity
3.12 g
Type
reactant
Reaction Step One
Name
Quantity
240 mL
Type
solvent
Reaction Step One
Name
Quantity
100 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.